5,6-dimethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H17N3O3S2/c1-8-9(2)22-13-11(8)12(19)15-14(16-13)21-7-10(18)17-3-5-20-6-4-17/h3-7H2,1-2H3,(H,15,16,19)
• InChI Key: UEOWPADQYCKGFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)SCC(=O)N3CCOCC3)C
• Molecular Formula: C14H17N3O3S2
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4-one derivatives involves several steps, including condensation reactions, chlorination, and nucleophilic substitution. For instance, one study describes a green synthetic method for a related compound, synthesized from commercially available starting materials through a series of reactions, including condensation, chlorination, and nucleophilic substitution, with a total yield of 43% (Lei et al., 2017).

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Lei et al. (2017) described a rapid and green synthetic method for a related compound, demonstrating its potential as an important intermediate in medicinal chemistry, specifically for inhibiting tumor necrosis factor alpha and nitric oxide (H. Lei, L. Wang, Y. Xiong, & Z. Lan, 2017).
• Davoodnia et al. (2009) investigated the reaction of related compounds under microwave irradiation, leading to the synthesis of derivatives including 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione and others, highlighting the versatility of these compounds in chemical synthesis (A. Davoodnia, M. Rahimizadeh, H. Atapour-Mashhad, & N. Tavakoli-Hoseini, 2009).

Potential Therapeutic Applications

• Research by Abu‐Hashem et al. (2020) explored novel derivatives for their anti-inflammatory and analgesic activities, indicating the potential medicinal applications of these compounds (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
• A study by Alagarsamy et al. (2007) synthesized a series of related compounds and tested them for analgesic, anti-inflammatory, and ulcerogenic index activities, showing significant activity and highlighting the compound's potential in pharmaceutical applications (V. Alagarsamy, S. Vijayakumar, & V. Raja Solomon, 2007).

Neurotropic Properties

• Paronikyan et al. (2010) conducted studies on the neurotropic properties of condensed thieno[3,2-d]pyrimidines, finding compounds with anticonvulsant activity and sedative properties, suggesting their potential use in neuromedicinal therapy (E. Paronikyan, Sh. F. Akopyan, A. S. Noravyan, I. A. Dzhagatspanyan, I. M. Nazaryan, & A. G. Akopyan, 2010).

Anticancer Activity

• Liu et al. (2014) designed and synthesized novel thieno[3,2-d]pyrimidine derivatives with potent antitumor activities, highlighting the potential of these compounds in cancer therapy (Zijian Liu, Shasha Wu, Yu Wang, Rui-Juan Li, Jian Wang, Lihui Wang, Yanfang Zhao, & P. Gong, 2014).

Future Directions

The future directions in the research of “5,6-dimethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}thieno[2,3-d]pyrimidin-4(3H)-one” and related compounds could involve the development of new effective methods for their synthesis. Additionally, further studies could explore their diverse biological activities and potential applications in medicine.